Cas no 82362-93-4 (4,7-dichlorocinnoline)

• Product Name: 4,7-dichlorocinnoline
• CAS No: 82362-93-4
• MF: C₈H₄Cl₂N₂
• MW: 199.036759376526
• MDL: MFCD28040969
• CID: 1118355
• PubChem ID: 13537200
• Update Time: 2025-06-10

4,7-dichlorocinnoline Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-Cinnoline
• 4,7-Dichlorocinnoline
• SCHEMBL15028830
• NINQYOWDHNSQQS-UHFFFAOYSA-N
• A922698
• SB38886
• 82362-93-4
• BS-50194
• MFCD28040969
• SY349613
• CS-0021313
• E78609
• 4,7-dichlorocinnoline

• MDL： MFCD28040969
• Inchi： 1S/C8H4Cl2N2/c9-5-1-2-6-7(10)4-11-12-8(6)3-5/h1-4H
• InChI Key： NINQYOWDHNSQQS-UHFFFAOYSA-N
• SMILES： ClC1=CN=NC2C=C(C=CC=21)Cl

Computed Properties

• Exact Mass: 197.9751535g/mol
• Monoisotopic Mass: 197.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on 4,7-dichlorocinnoline

Recent Advances in the Study of 4,7-Dichlorocinnoline (CAS: 82362-93-4) in Chemical Biology and Pharmaceutical Research

4,7-Dichlorocinnoline (CAS: 82362-93-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the cinnoline family, which is known for its diverse pharmacological activities. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic uses, making it a promising candidate for further investigation in the pharmaceutical industry.

One of the key areas of research involving 4,7-dichlorocinnoline is its role as a building block in the synthesis of more complex molecules. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is crucial for its application in drug development. Additionally, its unique chemical structure allows for various modifications, enabling the creation of derivatives with enhanced biological activities.

In terms of biological activity, recent studies have demonstrated that 4,7-dichlorocinnoline exhibits notable antimicrobial and anticancer properties. For instance, in vitro assays have shown that this compound can inhibit the growth of certain bacterial strains and cancer cell lines. These findings suggest that 4,7-dichlorocinnoline could serve as a lead compound for the development of new antimicrobial and anticancer agents. Further mechanistic studies are underway to elucidate the molecular targets and pathways involved in its biological effects.

Another promising area of research is the potential use of 4,7-dichlorocinnoline in the treatment of neurological disorders. Preliminary studies have indicated that this compound may modulate neurotransmitter systems, offering a potential therapeutic avenue for conditions such as depression and anxiety. However, more extensive preclinical and clinical studies are needed to validate these findings and assess the safety and efficacy of 4,7-dichlorocinnoline in humans.

Despite the promising results, challenges remain in the development of 4,7-dichlorocinnoline-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed to ensure its suitability for clinical use. Researchers are actively working on optimizing the chemical properties of this compound and its derivatives to overcome these limitations.

In conclusion, 4,7-dichlorocinnoline (CAS: 82362-93-4) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further exploration. Continued research efforts are expected to uncover new applications and improve its therapeutic potential, paving the way for the development of novel drugs based on this compound.